Cas no 220271-86-3 (Lup-20(29)-en-28-al, 3,23-dihydroxy-, (3β,4α)-)

• Product Name: Lup-20(29)-en-28-al, 3,23-dihydroxy-, (3β,4α)-
• CAS No: 220271-86-3
• MF: C₃₀H₄₈O₃
• MW: 456.700329780579
• CID: 267752
• Update Time: 2024-03-01

Lup-20(29)-en-28-al, 3,23-dihydroxy-, (3β,4α)- Chemical and Physical Properties

Names and Identifiers

• Lup-20(29)-en-28-al,3,23-dihydroxy-, (3b,4a)-
• Swinniol
• Lup-20(29)-en-28-al, 3,23-dihydroxy-, (3β,4α)-

• Inchi： 1S/C30H48O3/c1-19(2)20-9-14-30(18-32)16-15-28(5)21(25(20)30)7-8-23-26(3)12-11-24(33)27(4,17-31)22(26)10-13-29(23,28)6/h18,20-25,31,33H,1,7-17H2,2-6H3
• InChI Key： QKLZFJVVMKFYSN-UHFFFAOYSA-N
• SMILES： CC(C1C2C(C=O)(CCC3(C4(C(C5(C(CC4)C(CO)(C)C(O)CC5)C)CCC32)C)C)CC1)=C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• XLogP3: 9.118

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids